Cas no 1207006-37-8 (7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1H-quinazoline-2,4-dione
- 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
-
- Inchi: 1S/C22H22N4O3/c1-3-4-5-12-26-21(27)17-11-10-16(13-18(17)23-22(26)28)20-24-19(25-29-20)15-8-6-14(2)7-9-15/h6-11,13H,3-5,12H2,1-2H3,(H,23,28)
- InChI Key: NPKPNGAKAUCXLK-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC(C3ON=C(C4=CC=C(C)C=C4)N=3)=C2)C(=O)N(CCCCC)C1=O
Computed Properties
- Exact Mass: 390.169
- Monoisotopic Mass: 390.169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 593
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.3A^2
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-5726-2μmol |
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207006-37-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5726-5μmol |
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207006-37-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5726-10μmol |
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207006-37-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5726-20μmol |
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207006-37-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5726-1mg |
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207006-37-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5726-2mg |
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207006-37-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5726-3mg |
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207006-37-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5726-4mg |
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207006-37-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5726-5mg |
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207006-37-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5726-10mg |
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207006-37-8 | 10mg |
$79.0 | 2023-09-10 |
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
Introduction to 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1207006-37-8)
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione, with the CAS number 1207006-37-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydroquinazolines and is characterized by its complex heterocyclic framework and functional groups. The presence of the 1,2,4-oxadiazole moiety and the pentyl substituent contributes to its distinct pharmacological properties.
The synthesis of 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for further research and development. The synthetic route often starts with the formation of the tetrahydroquinazoline core through a condensation reaction between an appropriate amine and a substituted benzaldehyde. Subsequent functionalization steps introduce the 1,2,4-oxadiazole and pentyl groups to yield the final product.
In terms of its biological activity, 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have indicated that this compound exhibits potent inhibitory activity against certain kinases and proteases that are implicated in cancer and inflammatory diseases. The mechanism of action is believed to involve the binding of the compound to critical active sites on these enzymes, thereby disrupting their function.
The pharmacokinetic properties of 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione have also been extensively studied. Initial findings suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its lipophilic nature allows it to cross biological membranes efficiently, which is crucial for its therapeutic efficacy. Additionally, the compound shows low toxicity in preclinical models, making it a promising candidate for further clinical evaluation.
Clinical trials are currently underway to assess the safety and efficacy of 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione. Early-phase trials have focused on evaluating its pharmacokinetics and safety in healthy volunteers. Preliminary results are encouraging and have paved the way for phase II trials in patients with specific diseases. These trials aim to determine the optimal dosing regimen and assess the compound's therapeutic potential in a larger patient population.
The potential applications of 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione extend beyond cancer and inflammatory diseases. Recent studies have explored its effects on other conditions such as neurodegenerative disorders and metabolic syndromes. For example, research has shown that this compound can modulate signaling pathways involved in neuronal survival and insulin sensitivity. These findings suggest that it may have broader therapeutic utility than initially anticipated.
In conclusion, 7-[3-(4-methylphenyl)-1, 2, 4 - oxadiazol - 5 - yl] - 3 - pentyl - 1, 2, 3, 4 - tetrahydroquinazoline - 2, 4 - dione (CAS No. 1207006 - 37 - 8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for various diseases makes it an exciting area of research in medicinal chemistry. Ongoing clinical trials will provide valuable insights into its safety and efficacy profiles, potentially leading to new treatment options for patients in need.
1207006-37-8 (7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)